![molecular formula C15H23NO5 B6283336 rac-2-tert-butyl 1-ethyl (1R,3aS,6aR)-4-oxo-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate CAS No. 1648739-43-8](/img/no-structure.png)
rac-2-tert-butyl 1-ethyl (1R,3aS,6aR)-4-oxo-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate
Overview
Description
Rac-2-tert-butyl 1-ethyl (1R,3aS,6aR)-4-oxo-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate is a useful research compound. Its molecular formula is C15H23NO5 and its molecular weight is 297.3. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-tert-butyl 1-ethyl (1R,3aS,6aR)-4-oxo-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate involves the condensation of tert-butyl acetoacetate with ethyl 3-oxobutanoate, followed by a Michael addition reaction with cyclopentadiene. The resulting product is then subjected to a Diels-Alder reaction with maleic anhydride to form the desired compound.", "Starting Materials": [ "tert-butyl acetoacetate", "ethyl 3-oxobutanoate", "cyclopentadiene", "maleic anhydride" ], "Reaction": [ "Step 1: Condensation of tert-butyl acetoacetate with ethyl 3-oxobutanoate in the presence of a base such as sodium ethoxide to form the enolate intermediate.", "Step 2: Addition of cyclopentadiene to the enolate intermediate to form the Michael adduct.", "Step 3: Heating the Michael adduct to form the Diels-Alder adduct with maleic anhydride.", "Step 4: Hydrolysis of the Diels-Alder adduct to form the desired compound, rac-2-tert-butyl 1-ethyl (1R,3aS,6aR)-4-oxo-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate." ] } | |
CAS RN |
1648739-43-8 |
Molecular Formula |
C15H23NO5 |
Molecular Weight |
297.3 |
Purity |
95 |
Origin of Product |
United States |
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